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Compound of Interest

Compound Name: (2)-3-Dodecen-1-ol

Cat. No.: B107342

Essential Safety and Handling Guide for (Z)-3-
Dodecen-1-ol

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of specialized chemical compounds is paramount. This guide provides essential,
immediate safety and logistical information for the handling of (Z)-3-Dodecen-1-ol, an insect
sex pheromone.[1] Adherence to these procedures is critical for laboratory safety and
experimental integrity.

Personal Protective Equipment (PPE)

When handling (Z)-3-Dodecen-1-ol, appropriate personal protective equipment is mandatory to
prevent skin and eye contact, as well as inhalation.

Recommended PPE:
o Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.

e Hand Protection: Use chemically resistant gloves. It is advisable to consult with the glove
supplier for specific recommendations regarding suitability.

» Skin and Body Protection: Wear a lab coat or long-sleeved clothing to prevent skin contact.
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» Respiratory Protection: In situations with insufficient ventilation or the potential for aerosol
formation, a suitable respiratory mask should be worn.

Always observe good personal hygiene practices, such as washing hands thoroughly after
handling the material and before eating, drinking, or smoking.

Handling and Storage Protocols

Proper handling and storage are crucial for maintaining the stability of (Z)-3-Dodecen-1-ol and
ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area, such as a chemical fume hood.

Avoid direct contact with skin and eyes.

Prevent the formation of dusts and aerosols.[2]

Use non-sparking tools to prevent ignition sources.[2]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated area.[2]
o Keep away from incompatible materials, such as strong oxidizing agents.

o Store separately from foodstuff containers.[2]

Spill and Disposal Procedures

In the event of a spill, prompt and appropriate action is necessary to mitigate any potential
hazards.

Spill Containment:

» Small Spills: Absorb the spill with an inert material such as sand, diatomite, or universal
binders. Collect the absorbed material and place it in a suitable, closed container for
disposal.
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o Large Spills: If it is safe to do so, prevent further leakage. Dike the area to contain the spill.
Disposal:

» Dispose of (Z)-3-Dodecen-1-ol and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.

e Do not allow the chemical to enter drains or waterways.[2]

o The material may be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of (Z)-3-Dodecen-1-ol is provided in
the table below for easy reference.

Property Value

Molecular Formula C12H240

Molecular Weight 184.32 g/mol [3][4][5]
CAS Number 32451-95-9[3][4][5][6]
Appearance No data available
Boiling Point No data available
Storage Temperature No data available[3]

Safe Handling Workflow

The following diagram illustrates the standard operational workflow for the safe handling of
(Z2)-3-Dodecen-1-ol from preparation to disposal.
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Safe Handling Workflow for (Z)-3-Dodecen-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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